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Compound of Interest

Compound Name: 8-Chloronaphthalen-1-amine

Cat. No.: B1355594

Technical Data Sheet: 8-Chloronaphthalen-1-
amine
Audience: Researchers, scientists, and drug development professionals.

Subject: Physicochemical Properties of 8-Chloronaphthalen-1-amine

This document provides core physicochemical data for 8-Chloronaphthalen-1-amine, a
substituted naphthalenamine compound. The information is presented to support research and
development activities.

Chemical Identity and Properties

8-Chloronaphthalen-1-amine is an aromatic amine derived from naphthalene.[1] The
following table summarizes its key molecular and physical properties.
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Parameter

Value

Source

Molecular Formula

C10HS8CIN

PubChem[2], Chemabile,
Guidechem[3], BLD Pharml[4],
Biosynth[5]

Molecular Weight

177.63 g/mol

PubChem[2], Chemabile,
Sigma-Aldrich[6],
Guidechem[3], BLD Pharm[4],
Biosynth[5]

IUPAC Name

8-chloronaphthalen-1-amine

PubChem|[2]

CAS Number

59107-51-6

PubChem[2], Chemabile,
Sigma-Aldrich[6],
Guidechem[3], BLD Pharm[4],
Biosynth[5]

Synonyms

1-Amino-8-chloronaphthalene,

8-Chloro-1-naphthylamine

PubChem|[2], Sigma-Aldrich[6],
Guidechem[3]

Monoisotopic Mass

177.0345270 Da

PubChem[2]

Logical Relationship of Chemical Identifiers

The following diagram illustrates the relationship between the common identifiers for this

chemical entity.
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Identifiers

TUPAC Name
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Caption: Relationship between chemical identifiers.

Note on Further Information: This document focuses on the molecular weight and formula of 8-
Chloronaphthalen-1-amine. As this is a specific chemical compound, detailed experimental
protocols for its synthesis or use, and its involvement in biological signaling pathways, are
beyond the scope of this fundamental data sheet. Such information would be found in specific
research articles or application notes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [8-Chloronaphthalen-1-amine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1355594#8-chloronaphthalen-1-amine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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